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Compound of Interest

4-(Cyclohexylamino)butane-1-
Compound Name:
sulfonic acid

Cat. No.: B062748

This technical guide provides an in-depth overview of the water solubility of 4-
(cyclohexylamino)butane-1-sulfonic acid (also known as CABS), a compound relevant to
researchers, scientists, and professionals in drug development. This document compiles
available guantitative data, outlines a detailed experimental protocol for solubility
determination, and presents a logical workflow for this process.

Core Topic: Water Solubility and Physicochemical
Properties

4-(Cyclohexylamino)butane-1-sulfonic acid is a zwitterionic buffer, meaning it contains both
acidic and basic centers. Its structure, featuring a sulfonic acid group and a secondary amine,
dictates its physicochemical properties, including its solubility in aqueous solutions.

Data Presentation

The following table summarizes the key physicochemical properties of 4-
(cyclohexylamino)butane-1-sulfonic acid, with a focus on its water solubility.
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Property Value Source

0.176 g/mL (clear, colorless

Water Solubility solution) [1][2]
Molecular Formula C10H21NOsS [1][2]
Molecular Weight 235.34 g/mol [11[2]
pKa 10.7 (at 25°C) [1][2]
LogP -2 (at 20°C and pH 7-13) [1][2]
Physical Form Solid [1112]
Density 1.17 £ 0.1 g/cm3 (Predicted) [11[2]

Experimental Protocols

While specific experimental data for the determination of 4-(cyclohexylamino)butane-1-
sulfonic acid's water solubility is not extensively published, a standard protocol for determining
the aqueous solubility of a solid organic compound can be reliably applied. The following
methodology is based on the shake-flask method, a widely accepted technique for solubility
measurement.

Objective:

To determine the aqueous solubility of 4-(cyclohexylamino)butane-1-sulfonic acid at a
specified temperature (e.g., 25°C).

Materials:

4-(Cyclohexylamino)butane-1-sulfonic acid (high purity)

Distilled or deionized water

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge
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e Volumetric flasks
e Pipettes
« Filtration apparatus (e.g., syringe filters with a pore size of 0.45 um)

o Analytical instrumentation for quantification (e.g., UV-Vis spectrophotometer, HPLC, or a
properly calibrated pH meter and titration equipment)

o Scintillation vials or other suitable sealed containers

Procedure:

o Preparation of Supersaturated Solutions:

o Add an excess amount of 4-(cyclohexylamino)butane-1-sulfonic acid to a series of
scintillation vials containing a known volume of distilled water. The excess solid is crucial
to ensure that equilibrium is reached from a state of supersaturation.

o Seal the vials to prevent evaporation.
e Equilibration:

o Place the vials in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25°C).

o Agitate the samples for a sufficient period to ensure that equilibrium is reached. A typical
duration is 24 to 48 hours. Preliminary studies may be needed to determine the optimal
equilibration time.

e Phase Separation:

o After equilibration, allow the vials to stand undisturbed at the experimental temperature to
allow the excess solid to settle.

o To ensure complete separation of the solid and liquid phases, centrifuge the samples at a
controlled temperature.
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o Sample Collection and Dilution:

o Carefully withdraw an aliquot of the clear supernatant using a pre-warmed pipette to avoid
temperature-induced precipitation.

o Filter the aliquot through a syringe filter (0.45 um) that has been pre-equilibrated at the
experimental temperature.

o Accurately dilute the filtered solution with a known volume of solvent to bring the
concentration within the linear range of the analytical method.

¢ Quantification:

o Analyze the concentration of 4-(cyclohexylamino)butane-1-sulfonic acid in the diluted
samples using a validated analytical method.

» HPLC: Areversed-phase HPLC method with UV detection is often suitable for
compounds with a chromophore.

» UV-Vis Spectrophotometry: If the compound has a suitable chromophore and a
standard curve is established.

» Titration: Given the acidic and basic nature of the compound, acid-base titration can be
employed.

o Data Analysis:

o Calculate the concentration of the saturated solution from the mean of multiple
determinations, taking into account the dilution factor.

o Express the solubility in appropriate units, such as g/mL, mg/L, or mol/L.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of
water solubility and a conceptual representation of the dissolution process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b062748?utm_src=pdf-body-img
https://www.benchchem.com/product/b062748?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB5238806_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5238806_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5238806.htm
https://www.benchchem.com/product/b062748#water-solubility-of-4-cyclohexylamino-butane-1-sulfonic-acid
https://www.benchchem.com/product/b062748#water-solubility-of-4-cyclohexylamino-butane-1-sulfonic-acid
https://www.benchchem.com/product/b062748#water-solubility-of-4-cyclohexylamino-butane-1-sulfonic-acid
https://www.benchchem.com/product/b062748#water-solubility-of-4-cyclohexylamino-butane-1-sulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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